![molecular formula C19H25N5O5S B451873 4-{[(cyclohexylamino)carbonyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide CAS No. 709003-41-8](/img/structure/B451873.png)
4-{[(cyclohexylamino)carbonyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-{[(cyclohexylamino)carbonyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide” has a molecular formula of C19H25N5O5S and a molar mass of 435.4973 . It is also known as Sulfadimethoxine .
Synthesis Analysis
While specific synthesis details for this compound were not found, a related study on the synthesis of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition provides some insights . The study describes the synthesis of aryl thiazolone–benzenesulfonamides, which could potentially be adapted for the synthesis of “4-{[(cyclohexylamino)carbonyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide”.Molecular Structure Analysis
The molecular structure of this compound consists of a benzenesulfonamide core with various functional groups attached, including a cyclohexylamino carbonyl group and a 2,6-dimethoxy-4-pyrimidinyl group.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula (C19H25N5O5S), molar mass (435.4973), and its classification as a benzenesulfonamide derivative .Scientific Research Applications
Antimicrobial Activity
Benzenesulfonamide derivatives have been studied for their antimicrobial properties. They may be effective against drug-resistant strains of bacteria, such as M. abscessus complex strains .
Anticancer Activity
Some benzenesulfonamide derivatives have shown potential in combating cancerous cells. They may inhibit cell growth and could be used in studies related to cancer treatment .
HIV-1 Capsid Inhibitors
Derivatives containing benzenesulfonamide have been modified to aid in the discovery of potent HIV-1 capsid inhibitors, which are crucial in the fight against HIV .
Enzyme Inhibition
These compounds can be potent inhibitors of specific enzymes like Glutathione Transferase Omega-1, which is significant in pharmacological research .
Carbonic Anhydrase IX Inhibition
Benzenesulfonamide derivatives have been associated with inhibiting CA IX enzyme activity, which is relevant in understanding tumor physiology and developing anti-tumor drugs .
Neurotrophic Receptor Tyrosine Kinase (TrkA) Inhibition
They may also play a role in inhibiting TrkA overexpressing cells, which is important in neurobiology and could lead to developments in neurodegenerative disease treatments .
Mechanism of Action
Target of Action
The primary target of 4-{[(cyclohexylamino)carbonyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide is the Bifunctional epoxide hydrolase 2 . This enzyme plays a crucial role in the detoxification of xenobiotics and in the metabolism of endogenous compounds .
Mode of Action
It is known that the compound interacts with its target, the bifunctional epoxide hydrolase 2, and potentially alters its function . The interaction between the compound and its target may involve nucleophilic attack on the carbonyl group .
Biochemical Pathways
Given the target of the compound, it is likely that it affects pathways related to the detoxification of xenobiotics and the metabolism of endogenous compounds .
Result of Action
Given the compound’s target, it is likely that it affects the function of the bifunctional epoxide hydrolase 2, potentially altering the detoxification of xenobiotics and the metabolism of endogenous compounds .
properties
IUPAC Name |
1-cyclohexyl-3-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N5O5S/c1-28-17-12-16(22-19(23-17)29-2)24-30(26,27)15-10-8-14(9-11-15)21-18(25)20-13-6-4-3-5-7-13/h8-13H,3-7H2,1-2H3,(H2,20,21,25)(H,22,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONFXUMNMGGBOJJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)NC3CCCCC3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N5O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[(cyclohexylamino)carbonyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.